2-methyl-5-propyl[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one

• IUPAC Name: 2-methyl-5-propyl-1H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
• InChI: InChI=1S/C9H12N4O/c1-3-4-7-5-8(14)13-9(11-7)10-6(2)12-13/h5H,3-4H2,1-2H3,(H,10,11,12)
• InChI Key: VTTFXMKEDKMVDG-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)N2C(=N1)N=C(N2)C
• Molecular Formula: C9H12N4O
• Molecular Weight: 192.22 g/mol
• CAS RN: 774560-69-9

Description

“2-methyl-5-propyl[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one” is a compound that belongs to the class of triazolopyrimidines. Triazolopyrimidines are known to have a wide range of pharmacological activities such as antiviral, anticancer, antioxidant, and antimicrobial activity.

Synthesis Analysis

The synthesis of triazolopyrimidines involves various methods. One common approach is the oxidative cyclization of N-(2-pyridyl)amidines using oxidizers such as NaOCl, Pb(OAc)4, or MnO2. Another method involves the use of 2-aminopyridines and nitriles as starting compounds. A series of novel triazole-pyrimidine-based compounds were designed, synthesized, and characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis.

Molecular Structure Analysis

The molecular structure of “2-methyl-5-propyl[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one” can be analyzed using techniques such as X-ray diffraction analysis. This allows for the determination of the compound’s crystal structure and the arrangement of its atoms.

Chemical Reactions Analysis

Triazolopyrimidines can undergo various chemical reactions. For instance, they can be obtained by the action of NH2OH·HCl on (2-pyridyl)thiocarbamathioyl derivatives formed by the reaction of 2-aminopyridines with ethoxycarbonyl thioisocyanate.

Mechanism of Action

The mechanism of action of triazolopyrimidines is dependent on their pharmacological activity. For instance, in the context of neuroprotection and anti-inflammatory activity, triazole-pyrimidine hybrid compounds have shown promising results. They exhibit their effects through the inhibition of ER stress, apoptosis, and the NF-kB inflammatory pathway.

Future Directions

Triazolopyrimidines have shown potential in various areas of medicinal chemistry. They have been used in the design of drugs such as GLPG0634 (filgotinib) and CEP33779, which are highly effective inhibitors of type I and II Janus kinases. Thus, the future directions for “2-methyl-5-propyl[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one” could involve further exploration of its pharmacological activities and potential applications in drug design.